5-HT2B Receptor Binding Affinity: PRX-08066 vs. SB 204741 (Cross-Study Comparison)
PRX-08066 exhibits a 5-HT2B binding affinity (Ki = 3.4 nM) [1] that is approximately 23-fold more potent than the widely used reference 5-HT2B antagonist SB 204741 (pKi = 7.1, equivalent to Ki ≈ 79 nM) [2]. This quantitative difference in target engagement potency has practical implications: at equimolar concentrations, PRX-08066 achieves substantially higher receptor occupancy at 5-HT2B, enabling lower working concentrations in cellular and in vivo assays. Furthermore, PRX-08066 demonstrates functional antagonism of 5-HT-induced MAPK activation (IC50 ≈ 12 nM) and thymidine incorporation (IC50 ≈ 3 nM) in CHO cells expressing human 5-HT2BR [1], confirming that its binding affinity translates into potent blockade of downstream signaling pathways relevant to pulmonary vascular remodeling.
| Evidence Dimension | 5-HT2B receptor binding affinity (Ki) |
|---|---|
| Target Compound Data | Ki = 3.4 nM (PRX-08066) |
| Comparator Or Baseline | SB 204741: pKi = 7.1 (Ki ≈ 79 nM); alternative value pKi = 7.85 (Ki ≈ 14 nM) from Abcam |
| Quantified Difference | ≥ 4-fold to ~23-fold more potent depending on SB 204741 Ki value used; functional antagonism IC50 values of 3–12 nM confirm potent target engagement beyond binding alone |
| Conditions | Human recombinant 5-HT2B receptor binding assay; CHO cells stably expressing human 5-HT2BR for functional assays |
Why This Matters
For procurement decisions, the ~23-fold higher binding affinity of PRX-08066 versus SB 204741 means that lower compound quantities are required to achieve equivalent target engagement, reducing per-experiment cost and minimizing potential off-target effects at higher concentrations.
- [1] Cayman Chemical. PRX-08066 Datasheet. Ki = 3.4 nM; MAPK IC50 ≈ 12 nM; thymidine incorporation IC50 ≈ 3 nM in CHO-h5-HT2BR cells. View Source
- [2] MedChemExpress. SB 204741 Datasheet. pKi = 7.1 for 5-HT2B receptor. View Source
